![molecular formula C27H39Tb B118045 Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) CAS No. 148607-25-4](/img/structure/B118045.png)
Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide)
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Overview
Description
Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) is a compound with the molecular formula C27H39Tb. It is also known as Tris(tetramethylcyclopenta-2,4-dien-1-ide)terbium(III) .
Molecular Structure Analysis
The molecular structure of Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) consists of a terbium(3+) ion and three 2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide ions . The molecular weight of the compound is 522.5 g/mol.Physical And Chemical Properties Analysis
Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) is a solid . The exact physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.Scientific Research Applications
Photoluminescence and Luminescent Sensing Applications Research demonstrates terbium(3+) complexes exhibit strong luminescent properties, making them promising for applications in light-conversion molecular devices and fluorescent sensing. For instance, terbium(III) complexes with specific ligands have shown efficient energy transfer, leading to strong emission in the green spectrum, which is significant for developing advanced materials for green light-emitting devices (Biju, Reddy, & Freire, 2007). Another study highlighted the synthesis of a terbium(Tb+3) complex that exhibited increased fluorescent intensity under alkaline conditions and sensitivity towards Cu+2 ions at low concentrations, suggesting its potential for environmental monitoring and sensing applications (Chan-Navarro et al., 2018).
Materials Science and Advanced Luminescent Materials Terbium(3+) complexes have been explored for their potential in materials science, especially in creating triboluminescent materials that can serve as damage sensors in composite materials. The isostructural lanthanide complexes, including terbium(III), have been studied for their triboluminescent properties, which are of interest for developing sensors capable of detecting physical damage in materials (Clegg et al., 2000). Additionally, the photoluminescence properties of terbium(III) complexes with specific coordination structures have been characterized, revealing their suitability for green light-emitting devices due to their strong green luminescence and good thermal stability (Yun et al., 2011).
Coordination Chemistry and Structural Analysis The exploration of terbium(3+) complexes in coordination chemistry has led to the discovery of novel structural configurations and the elucidation of complex formation mechanisms. For example, the synthesis and crystal structure analysis of a terbium(III) complex revealed a pseudo-helical structure with a Schiff-base acting as a tri-deprotonated heptadentate ligand, showcasing the diversity of coordination environments terbium can adopt (Nagahara et al., 2011). Another study reported on a molecular complex of Tb in the +4 oxidation state, challenging the common oxidation states of lanthanides and opening new avenues for research in molecular lanthanide chemistry (Palumbo, Živković, Scopelliti, & Mazzanti, 2019).
Mechanism of Action
Target of Action
The primary targets of Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) are currently unknown. This compound is a type of organometallic compound and its targets can vary widely depending on the specific context in which it is used .
Mode of Action
As an organometallic compound, it may interact with its targets through a variety of mechanisms, potentially including coordination bonding, electron transfer, or other types of chemical interactions .
Pharmacokinetics
As an organometallic compound, its bioavailability and pharmacokinetics may be influenced by factors such as its chemical structure, the presence of the metal ion, and the nature of the organic ligands attached to the metal .
Result of Action
The effects of this compound will depend on its specific targets and the nature of its interactions with these targets .
Action Environment
The action, efficacy, and stability of Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) can be influenced by various environmental factors. These may include factors such as temperature, pH, and the presence of other chemicals or substances that can interact with the compound .
Properties
IUPAC Name |
terbium(3+);1,2,4,5-tetramethylcyclopenta-1,3-diene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C9H13.Tb/c3*1-6-5-7(2)9(4)8(6)3;/h3*5H,1-4H3;/q3*-1;+3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNDUSBDNOLAQKR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.[Tb+3] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H39Tb |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70746564 |
Source
|
Record name | Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70746564 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
522.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
148607-25-4 |
Source
|
Record name | Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70746564 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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